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Compound of Interest

Compound Name: Tetralead tetraoxide

Cat. No.: B15342068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic susceptibility of tetra

lead tetraoxide (Pb₃O₄), a compound of significant interest in various scientific and industrial

fields. This document delves into the theoretical underpinnings of its magnetic properties,

presents available data for related lead compounds, and outlines the detailed experimental

protocols for the measurement of magnetic susceptibility.

Theoretical Framework: Understanding
Diamagnetism in Tetralead Tetraoxide
Tetralead tetraoxide, also known as red lead, is a mixed-valence compound containing both

lead(II) and lead(IV) ions. Its chemical formula is Pb₃O₄. The magnetic properties of a material

are determined by the behavior of its electrons in an applied magnetic field. Materials are

broadly classified as diamagnetic, paramagnetic, or ferromagnetic.

Based on its electronic structure, with paired electrons in the lead and oxide ions, tetra lead

tetraoxide is expected to be a diamagnetic material. In diamagnetic substances, the application

of an external magnetic field induces a weak magnetic field in the opposite direction, leading to

repulsion. This results in a small, negative magnetic susceptibility.
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Quantitative Data on the Magnetic Susceptibility of
Lead Compounds
While specific experimental data for the magnetic susceptibility of tetra lead tetraoxide (Pb₃O₄)

is not readily available in standard reference materials, we can infer its likely magnetic behavior

by examining related lead compounds. The following table summarizes the molar magnetic

susceptibility for elemental lead and several lead compounds.

Compound Chemical Formula
Molar Magnetic
Susceptibility (χm)
(cm³/mol)

Lead Pb -23.0 x 10⁻⁶ (at 298 K)

Lead(II) Oxide PbO -42.0 x 10⁻⁶

Lead(II) Phosphate Pb₃(PO₄)₂ -182.0 x 10⁻⁶

Lead(II) Sulfate PbSO₄ -69.7 x 10⁻⁶

Lead(II) Sulfide PbS -83.6 x 10⁻⁶

Data sourced from

comprehensive databases of

magnetic properties of

inorganic compounds.

The consistently negative values of molar magnetic susceptibility for these lead compounds

strongly support the assertion that tetra lead tetraoxide is also diamagnetic. The magnitude of

its magnetic susceptibility is anticipated to be in a similar range.

Experimental Protocols for Determining Magnetic
Susceptibility
The magnetic susceptibility of a solid powder like tetra lead tetraoxide can be experimentally

determined using several well-established methods. The two most common techniques are the

Gouy method and the Faraday method.
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The Gouy Method
The Gouy method is a classical and widely used technique for measuring the magnetic

susceptibility of a sample. It relies on measuring the apparent change in mass of a sample

when it is suspended in a magnetic field.

Methodology:

Sample Preparation: The tetra lead tetraoxide powder is packed uniformly into a long,

cylindrical tube (Gouy tube). The length and diameter of the tube are precisely measured.

Apparatus Setup: A Gouy balance is used, which consists of an analytical balance from

which the sample tube is suspended. The bottom of the tube is positioned between the poles

of a powerful electromagnet, while the top of the tube is outside the magnetic field.

Initial Measurement (Field Off): The mass of the sample tube is accurately measured in the

absence of a magnetic field (m₀).

Second Measurement (Field On): The electromagnet is switched on, and a strong, uniform

magnetic field (H) is applied. The apparent mass of the sample tube is measured again (m₁).

Calculation: The change in mass (Δm = m₁ - m₀) is used to calculate the volume

susceptibility (κ) and subsequently the molar magnetic susceptibility (χm) using the following

formula:

χm = (2 * g * Δm * M) / (A * H² * ρ)

Where:

g is the acceleration due to gravity

Δm is the change in mass

M is the molar mass of Pb₃O₄

A is the cross-sectional area of the sample tube

H is the magnetic field strength
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ρ is the density of the Pb₃O₄ sample

The Faraday Method
The Faraday method is another sensitive technique for measuring magnetic susceptibility.

Unlike the Gouy method, which uses a uniform magnetic field, the Faraday method employs a

non-uniform magnetic field.

Methodology:

Sample Preparation: A small amount of the tetra lead tetraoxide powder is placed in a

sample holder.

Apparatus Setup: The sample holder is suspended from a sensitive microbalance and

positioned in a region of a non-uniform magnetic field where the product of the field strength

and its gradient (H * dH/dx) is constant.

Force Measurement: The magnetic field exerts a force on the sample, which is proportional

to its magnetic susceptibility. This force is measured by the microbalance.

Calculation: The molar magnetic susceptibility (χm) is calculated using the formula:

χm = (F * M) / (m * H * dH/dx)

Where:

F is the measured force

M is the molar mass of Pb₃O₄

m is the mass of the sample

H is the magnetic field strength at the sample

dH/dx is the magnetic field gradient

Visualizing Experimental Workflows
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To provide a clearer understanding of the experimental processes, the following diagrams

illustrate the workflows for the Gouy and Faraday methods.

Prepare Pb3O4 Sample in Gouy Tube

Suspend Tube from Analytical Balance

Position Bottom of Tube Between Magnet Poles

Measure Mass (Field Off) -> m0

Apply Magnetic Field (H)

Measure Mass (Field On) -> m1

Calculate Change in Mass (Δm = m1 - m0)

Calculate Molar Magnetic Susceptibility (χm)

Click to download full resolution via product page

Caption: Workflow for the Gouy Method.
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Place Pb3O4 Sample in Holder

Suspend Holder from Microbalance

Position Sample in Non-Uniform Magnetic Field

Apply Magnetic Field (H) with Gradient (dH/dx)

Measure Force (F) on the Sample

Calculate Molar Magnetic Susceptibility (χm)

Click to download full resolution via product page

Caption: Workflow for the Faraday Method.

Conclusion
Tetralead tetraoxide (Pb₃O₄) is anticipated to be a diamagnetic material with a small, negative

magnetic susceptibility. While a precise experimentally determined value is not readily found in

the literature, its magnetic properties can be accurately measured using established techniques

such as the Gouy or Faraday balance methods. The data from related lead compounds provide

a strong indication of its diamagnetic nature. For researchers and professionals in drug

development and other scientific fields, understanding the magnetic properties of this

compound is crucial for its application and for interpreting experimental results where magnetic

fields are involved.
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To cite this document: BenchChem. [Unveiling the Magnetic Nature of Tetralead Tetraoxide:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342068#magnetic-susceptibility-of-tetralead-
tetraoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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